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Compound of Interest

Compound Name: (R)-N-Boc-3-aminobutyric acid

Cat. No.: B3034351

An In-depth Technical Guide to the Commercial Sourcing of (R)-N-Boc-3-aminobutyric Acid
for Researchers and Drug Development Professionals

Introduction

(R)-N-Boc-3-aminobutyric acid (CAS No. 159991-23-8) is a chiral, non-proteinogenic 3-
amino acid that has emerged as a critical building block in modern medicinal chemistry and
pharmaceutical development.[1] Its structural rigidity and defined stereochemistry make it an
invaluable component for synthesizing peptide analogs and complex chiral molecules. The tert-
butoxycarbonyl (Boc) protecting group provides stability and facilitates its use in standard
peptide coupling and other synthetic transformations. This guide offers a comprehensive
overview of the commercial landscape for (R)-N-Boc-3-aminobutyric acid, providing
researchers, scientists, and drug development professionals with the necessary information to
make informed procurement decisions based on supplier options, pricing considerations, and
quality control metrics.

Core Physicochemical Properties

A clear understanding of the fundamental properties of (R)-N-Boc-3-aminobutyric acid is
essential for its proper handling, storage, and application in experimental work.
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Property Value References
CAS Number 159991-23-8 [2]
Molecular Formula C9H17NO4 [2]
Molecular Weight 203.24 g/mol [2]

White to pale yellow
Appearance , [1][3]
solid/powder

Melting Point 104-107 °C [2]14]

Boc-D-B-homoalanine, (R)-3-
(tert-

Synonyms ] ] [2][5]
Butoxycarbonylamino)butanoic

acid

Key Applications in Research and Drug
Development

The utility of (R)-N-Boc-3-aminobutyric acid stems from its role as a chiral intermediate. The
underlying scaffold, y-aminobutyric acid (GABA), is the primary inhibitory neurotransmitter in
the mammalian central nervous system, making its analogs of significant interest in
neuroscience and pharmacology.[6][7]

o Pharmaceutical Synthesis: The enantiomerically pure nature of this compound is crucial. For
example, the unprotected parent compound, (R)-3-aminobutyric acid, is a key raw material in
the synthesis of Dolutegravir, a critical antiretroviral medicine for the treatment of AIDS.[8]
The development of efficient routes to high-purity (R)-3-aminobutyric acid is a major focus for
reducing production costs.[8]

o Peptide Chemistry: As a non-proteinogenic amino acid, it is used to synthesize peptide
analogs with modified structures and functions.[1] These modifications can enhance stability
against enzymatic degradation, improve receptor binding affinity, or alter the peptide's

conformational properties.
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* GABA Receptor Research: Analogs of GABA are synthesized to probe the structure-activity
relationships of GABA receptors (GABAA, GABAB, and GABAC).[9][10] The stereochemistry
of these analogs often dictates their agonist or antagonist activity and selectivity for different
receptor subtypes.[10]

Commercial Suppliers and Product Offerings

A variety of chemical suppliers, ranging from large distributors to specialized manufacturers,
offer (R)-N-Boc-3-aminobutyric acid. The choice of supplier often depends on the required
scale (milligrams to kilograms), purity, and documentation needed for research or cGMP
applications.
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. . . Available
Supplier Location Purity . Notes
Quantities
Specializes in
) ) ) drug impurity
Simson Pharma ] High Quality Custom
o India ) ) standards and
Limited (CoA provided) Synthesis
research
chemicals.
Manufactory
XIAMEN _ _
Bulk (e.g., established in
EQUATION _ _ _
China Industrial Grade $0.1/KG EXW 2018, with
CHEMICAL _ o
mentioned) significant
CO.LTD
revenue.[2]
Trader offering a
) ] Custom ]
BOC Sciences United States > 98% (HPLC) ) wide range of
Solutions

biochemicals.[11]

Trader with a

Capot Chemical ) 98% (Min, focus on
China 1g, 1kg, 100kg ]

Co.,Ltd. HPLC) chemical
reagents.[11]
Trader
specializing in

Kindchem Co., ] N N pharmaceutical

China Not specified Not specified ) )

Ltd intermediates
and specialty
chemicals.[4]
Lists numerous

) - synonyms and

Alfa Chemistry N/A Not specified Quote-based

basic chemical
data.[5]
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A platform listing

] ] multiple Chinese
ChemicalBook Varies (e.g.,
o Global g to kg scales traders and
Listings 95%, 99%)
manufacturers.

[11]

Provides pricing
for small
Oakwood - 50mg, 19, 5q, research
] USA Not specified N
Chemical 25¢g guantities (e.g.,
$88.00 for

50mg).[12]

Pricing and Procurement Considerations

Direct, fixed pricing for (R)-N-Boc-3-aminobutyric acid is not always publicly available,
especially for bulk quantities. Most suppliers operate on a quote-based system.

o Small-Scale (Research): For milligram to gram quantities, prices can be found on the
websites of suppliers like Oakwood Chemical, where 50mg is listed at $88.00 and 1g at
$204.00.[12] Thermo Fisher Scientific (under the Fisher Scientific brand) lists 1g of a similar
compound, N-BOC-gamma-Aminobutyric acid, for $56.00, highlighting price variability.[13]

o Bulk (Process Development): For kilogram quantities, prices are highly variable and
dependent on negotiations with manufacturers, primarily based in China and India.[2][11]
Factors influencing the price include the synthesis route, purity specifications (especially
enantiomeric purity), and order volume. Platforms like Echemi and ChemicalBook can be
used to connect with these manufacturers.[2][11]

The price is intrinsically linked to the complexity of ensuring high enantiomeric purity. While
chemical synthesis routes exist, biotechnological production of the parent (R)-3-aminobutyric
acid using engineered E. coli is being developed to create more cost-effective and
environmentally friendly manufacturing processes.[8]

Quality Control and Technical Validation
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For researchers and drug developers, verifying the quality of a chiral starting material is

paramount to ensure the integrity and reproducibility of experimental results.

Essential Documentation:

Certificate of Analysis (CoA): Every reputable supplier should provide a lot-specific CoA. This
document should detail the purity as determined by High-Performance Liquid
Chromatography (HPLC) and confirm the structure, typically via *tH NMR spectroscopy.

Safety Data Sheet (SDS): The SDS provides critical information on handling, storage, and
potential hazards.[3][14] (R)-N-Boc-3-aminobutyric acid is generally stable under
recommended storage conditions (dry, cool place) and is incompatible with strong oxidizing
agents.[3] The toxicological properties have not been fully investigated.[3]

Key Quality Parameters:

Chemical Purity: Typically specified as >98% by HPLC. This ensures that other chemical
entities are not present to interfere with subsequent reactions.

Enantiomeric Purity (e.e.): This is the most critical parameter for a chiral building block. It
should be determined using a chiral HPLC method or a similar technique. The CoA should
explicitly state the enantiomeric excess.

Structural Confirmation: *H NMR and Mass Spectrometry data confirm the chemical identity
and structure of the compound. A published *H NMR characterization is: (400 MHz, CDCI3):
5 4.92 (s, 1H), 4.14-3.96 (m, 2H), 2.56 (d, J=5.2 Hz, 2H), 1.45 (s, 9H), 1.25 (d, J=6.9 Hz,
3H).[1]

Synthesis and Manufacturing Overview

Understanding the synthesis of (R)-N-Boc-3-aminobutyric acid provides insight into potential

impurities and cost drivers. A common and straightforward laboratory-scale synthesis involves

the protection of the commercially available (R)-3-aminobutyric acid.

Typical Laboratory Protocol:

e Suspend (R)-3-aminobutyric acid in a solvent mixture (e.g., dioxane and water).[1]
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e Add a base, such as triethylamine (TEA), to deprotonate the amino acid.[1]
e Cool the reaction mixture (e.g., to 0 °C) and add di-tert-butyl dicarbonate (Boc20).[1]
 Allow the reaction to proceed at room temperature for several hours (e.g., 16 hours).[1]

o Perform an aqueous workup, partitioning the mixture between water and an organic solvent
like ethyl acetate.[1]

» Acidify the aqueous layer to protonate the carboxylic acid, causing the product to be
extracted into the organic layer.[1]

e Dry and concentrate the organic extracts to yield the final product, (R)-N-Boc-3-
aminobutyric acid.[1]

More advanced and scalable synthetic methods for 3-amino acids are an active area of
research, focusing on avoiding hazardous reagents and improving efficiency.[15][16]

Workflow for Procurement and Quality Verification

The process of acquiring and validating (R)-N-Boc-3-aminobutyric acid for research purposes
can be systematized to ensure both quality and efficiency.
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Phase 1: Sourcing & Selection

Identify Project Needs
(Scale, Purity, Use)

Y

Survey Suppliers
(e.g., BOC Sciences, Simson, Oakwood)

Y

(Request Quotes & Lead Times)

Y

Compare Suppliers
(Cost, Reputation, Documentation)

Phase 2: Procureme‘ ;t & Documentation

Place Purchase Order

Y

(Request Lot-Specific CoA & SDS)

Phase 3: In-Hduse Validation

Receive & Log Material

Y

Perform Identity Confirmation
(*H NMR, MS)

\

Verify Purity
(HPLC, Chiral HPLC if needed)

Y

Compare Data with CoA

Data Matches Discrepancy Found

Phase 4: Final Decision
\

Y
- Material Rejected
Material Accepted for Use (Contact Supplier)

Click to download full resolution via product page

Caption: Procurement and validation workflow for (R)-N-Boc-3-aminobutyric acid.
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Conclusion

(R)-N-Boc-3-aminobutyric acid is a readily available yet critical chiral building block for
pharmaceutical and chemical research. While a multitude of suppliers exist, particularly in the
US, China, and India, researchers must exercise diligence in selecting a vendor. Key decision
factors should include not only price and availability but also the supplier's ability to provide
robust documentation, such as a comprehensive Certificate of Analysis, confirming both
chemical and enantiomeric purity. For critical applications in drug development, in-house
validation of the material is a necessary final step to ensure the reliability and success of the
synthetic work that follows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=63768&ExtHyperLink=1
https://www.fishersci.com/shop/products/n-boc-gamma-aminobutyric-acid-98-thermo-scientific/AC376570010
https://www.fishersci.com/shop/products/n-boc-gamma-aminobutyric-acid-98-thermo-scientific/AC376570010
https://www.sigmaaldrich.com/SG/en/sds/sigma/a1879?userType=undefined
https://pmc.ncbi.nlm.nih.gov/articles/PMC11552086/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11552086/
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra07506d
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra07506d
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra07506d
https://www.benchchem.com/product/b3034351#commercial-suppliers-and-pricing-of-r-n-boc-3-aminobutyric-acid
https://www.benchchem.com/product/b3034351#commercial-suppliers-and-pricing-of-r-n-boc-3-aminobutyric-acid
https://www.benchchem.com/product/b3034351#commercial-suppliers-and-pricing-of-r-n-boc-3-aminobutyric-acid
https://www.benchchem.com/product/b3034351#commercial-suppliers-and-pricing-of-r-n-boc-3-aminobutyric-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3034351?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

